Cas no 51551-77-0 (2-Thiophenemethanol, 5-(phenylmethyl)-)

• Product Name: 2-Thiophenemethanol, 5-(phenylmethyl)-
• CAS No: 51551-77-0
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 1571640
• Update Time: 2024-08-24

2-Thiophenemethanol, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 5-(phenylmethyl)-

• Inchi： 1S/C12H12OS/c13-9-12-7-6-11(14-12)8-10-4-2-1-3-5-10/h1-7,13H,8-9H2
• InChI Key： WFUMKIIZIZTGEA-UHFFFAOYSA-N
• SMILES： C1(CO)SC(CC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 204.06096

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 338.0±32.0 °C(Predicted)
• PSA: 20.23
• pka: 13.94±0.10(Predicted)